Cas no 2580187-59-1 (Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate)

• Product Name: Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate
• CAS No: 2580187-59-1
• MF: C₁₀H₁₃FN₂O₂
• MW: 212.220825910568
• CID: 5660329
• PubChem ID: 165888426
• Update Time: 2025-10-22

Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580187-59-1
• EN300-27733035
• tert-butyl 4-amino-6-fluoropyridine-3-carboxylate
• Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate

• Inchi： 1S/C10H13FN2O2/c1-10(2,3)15-9(14)6-5-13-8(11)4-7(6)12/h4-5H,1-3H3,(H2,12,13)
• InChI Key： CWKZKAQALIBRSY-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 212.09610582g/mol
• Monoisotopic Mass: 212.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate

Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate (CAS No. 2580187-59-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate, identified by its Chemical Abstracts Service Number (CAS No. 2580187-59-1), is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its structural features including a tert-butyl group, an amino substituent, and a fluoropyridine core, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The< strong>fluoropyridine moiety is particularly noteworthy, as fluorine-containing heterocycles are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. These properties make< strong>Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate an attractive building block for medicinal chemists seeking to design molecules with optimized pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, this compound has been extensively explored as a precursor for the synthesis of small-molecule inhibitors targeting various disease pathways. Notably, studies have demonstrated its applicability in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory disorders. The< strong>amino group on the pyridine ring provides a handle for further functionalization, enabling the construction of complex scaffolds through amide bond formation or other coupling reactions.

Recent advancements in synthetic methodologies have further highlighted the importance of< strong>Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents at the 3-position of the pyridine ring, expanding the chemical space available for drug discovery. These strategies have led to the identification of novel compounds with promising preclinical activity.

The< strong>tert-butyl group appended to the carboxylate moiety not only enhances the lipophilicity of the resulting derivatives but also serves as a protective group during synthetic manipulations. This dual functionality makes< strong>Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate a preferred choice for multi-step syntheses where selective deprotection is required.

From a regulatory perspective, compounds like< strong>Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate are subject to stringent quality control measures to ensure their purity and consistency. Manufacturers must adhere to Good Manufacturing Practices (GMP) to meet the demands of pharmaceutical applications. The increasing demand for high-purity intermediates has driven innovation in purification technologies, such as crystallization and chromatography, which are essential for producing compounds with minimal impurities.

The role of computational chemistry in optimizing synthetic routes for< strong>Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions with unprecedented accuracy. This has significantly reduced the time and resources required for hit identification and lead optimization.

In conclusion, Tert-butyl 4-amino-6-fluoropyridine-3-carboxylate (CAS No. 2580187-59-1) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to evolve, this compound is expected to remain at the forefront of drug discovery efforts.